Cas no 442534-28-3 (3-(6-bromo-4-phenylquinazolin-2-yl)-6-methoxy-2H-chromen-2-one)

• Product Name: 3-(6-bromo-4-phenylquinazolin-2-yl)-6-methoxy-2H-chromen-2-one
• CAS No: 442534-28-3
• MF: C₂₄H₁₅BrN₂O₃
• MW: 459.291505098343
• CID: 5319766
• PubChem ID: 6618736
• Update Time: 2025-10-24

3-(6-bromo-4-phenylquinazolin-2-yl)-6-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(6-Bromo-4-phenyl-2-quinazolinyl)-6-methoxy-2H-1-benzopyran-2-one
• 3-(6-bromo-4-phenylquinazolin-2-yl)-6-methoxy-2H-chromen-2-one
• SR-01000388721
• 442534-28-3
• ChemDiv1_028883
• MixCom3_000021
• SR-01000388721-1
• F6782-3910

• Inchi： 1S/C24H15BrN2O3/c1-29-17-8-10-21-15(11-17)12-19(24(28)30-21)23-26-20-9-7-16(25)13-18(20)22(27-23)14-5-3-2-4-6-14/h2-13H,1H3
• InChI Key： UKILPWDZSSIVJX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC(C1C(=O)OC3C=CC(=CC=3C=1)OC)=N2

Computed Properties

• Exact Mass: 458.02660g/mol
• Monoisotopic Mass: 458.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.504±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 558.8±50.0 °C(Predicted)
• pka: 0.17±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 3-(6-bromo-4-phenylquinazolin-2-yl)-6-methoxy-2H-chromen-2-one

Introduction to 3-(6-bromo-4-phenylquinazolin-2-yl)-6-methoxy-2H-chromen-2-one (CAS No. 442534-28-3)

3-(6-bromo-4-phenylquinazolin-2-yl)-6-methoxy-2H-chromen-2-one (CAS No. 442534-28-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique quinazoline and chromenone moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 3-(6-bromo-4-phenylquinazolin-2-yl)-6-methoxy-2H-chromen-2-one is composed of a quinazoline ring fused with a chromenone ring, with additional substituents such as a bromine atom and a methoxy group. These structural features contribute to its pharmacological properties, including its ability to interact with specific biological targets.

Recent studies have highlighted the potential of 3-(6-bromo-4-phenylquinazolin-2-yl)-6-methoxy-2H-chromen-2-one in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antitumor activity against several cancer cell lines. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

In addition to its antitumor properties, 3-(6-bromo-4-phenylquinazolin-2-yl)-6-methoxy-2H-chromen-2-one has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and enzymes. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and colitis.

The pharmacokinetic properties of 3-(6-bromo-4-phenylquinazolin-2-yl)-6-methoxy-2H-chromen-2-one have also been studied in detail. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as an oral therapeutic agent. These properties are attributed to its lipophilic nature and the presence of functional groups that enhance solubility and stability.

To further understand the biological activities of 3-(6-bromo-4-phenylquinazolin-2-yl)-6-methoxy-2H-chromen-2-one, several in vitro and in vivo studies have been conducted. In vitro assays have demonstrated its ability to inhibit specific kinases involved in cancer progression, while in vivo studies have shown its efficacy in reducing tumor growth in animal models. These findings provide strong evidence for its therapeutic potential.

The safety profile of 3-(6-bromo-4-phenylquinazolin-2-y)-6-methoxy-H-chromen-one has also been evaluated. Preclinical studies have indicated that it is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. This favorable safety profile is crucial for advancing the compound into clinical trials.

In conclusion, 3-(6-bromo--phenylquinazolin--y)-methoxy-H-chromen-one (CAS No. 442534--) represents a promising lead compound in the development of new therapeutic agents for cancer and inflammatory diseases. Its unique chemical structure, coupled with its potent biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further research and development. Ongoing studies aim to optimize its structure and improve its therapeutic efficacy, paving the way for potential clinical applications.